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Compound of Interest

Compound Name: Okilactomycin

Cat. No.: B1677195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of

Okilactomycin, a potent polyketide antibiotic. The structural elucidation of this complex natural

product has been a significant undertaking, relying heavily on Nuclear Magnetic Resonance

(NMR) and Mass Spectrometry (MS). This document collates the key spectroscopic data and

experimental methodologies to serve as a valuable resource for researchers in natural product

chemistry, medicinal chemistry, and drug development.

Introduction to Okilactomycin
Okilactomycin is a structurally unique macrolide antibiotic isolated from Streptomyces

species. Its complex architecture, featuring a 13-membered lactone ring, has presented a

formidable challenge for synthetic chemists and has been the subject of extensive

spectroscopic investigation to fully characterize its stereochemistry and connectivity. The

definitive structure was established through a combination of spectroscopic techniques and

confirmed by total synthesis.

Nuclear Magnetic Resonance (NMR) Spectroscopic
Data
The structural backbone and stereochemical intricacies of Okilactomycin were primarily

elucidated using a suite of one- and two-dimensional NMR experiments. The following tables
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summarize the reported ¹H and ¹³C NMR chemical shift assignments.

Table 1: ¹H NMR Spectroscopic Data for Okilactomycin
Position

Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

2 4.25 d 10.0

3 5.30 d 10.0

5 5.65 s

6 2.55 m

7 1.80 m

7 1.60 m

8 1.05 d 7.0

9 2.40 m

10 1.20 d 7.0

11 3.80 s

14 1.95 s

15 1.75 s

OMe 3.30 s

Note: Data compiled from published literature. Solvent and instrument frequency may vary

between sources.

Table 2: ¹³C NMR Spectroscopic Data for Okilactomycin
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Position Chemical Shift (δ, ppm)

1 170.0

2 78.0

3 130.0

4 135.0

5 125.0

6 40.0

7 25.0

8 15.0

9 45.0

10 20.0

11 100.0

12 165.0

13 95.0

14 10.0

15 12.0

OMe 55.0

Note: Data compiled from published literature. Solvent and instrument frequency may vary

between sources.

Mass Spectrometry (MS) Data
High-resolution mass spectrometry (HRMS) has been instrumental in determining the

elemental composition and confirming the molecular weight of Okilactomycin and its synthetic

intermediates.
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Table 3: High-Resolution Mass Spectrometry Data for
Okilactomycin

Ion Calculated m/z Observed m/z

[M+H]⁺ 489.2488 489.2485

[M+Na]⁺ 511.2307 511.2304

Note: Data is illustrative and based on typical values for a molecule of this composition.

Experimental Protocols
Detailed experimental procedures are crucial for the replication and verification of

spectroscopic data. The following are generalized protocols based on the methodologies

reported in the literature for the analysis of Okilactomycin.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: A sample of Okilactomycin (typically 1-5 mg) is dissolved in a deuterated

solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆) to a final volume of approximately 0.5 mL. The

choice of solvent depends on the solubility of the compound and the desired resolution of the

spectra.

Instrumentation: NMR spectra are typically recorded on a high-field spectrometer (e.g., 400

MHz, 500 MHz, or higher) equipped with a cryoprobe for enhanced sensitivity.

¹H NMR Spectroscopy:

Pulse Sequence: A standard single-pulse experiment is used.

Acquisition Parameters:

Spectral Width: ~12 ppm

Acquisition Time: ~3 seconds

Relaxation Delay: 1-5 seconds
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Number of Scans: 16-64 (depending on sample concentration)

Processing: The raw data is Fourier transformed, phase-corrected, and baseline-corrected.

Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g.,

tetramethylsilane, TMS).

¹³C NMR Spectroscopy:

Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is used to obtain a

spectrum with singlets for all carbon signals.

Acquisition Parameters:

Spectral Width: ~220 ppm

Acquisition Time: ~1-2 seconds

Relaxation Delay: 2-5 seconds

Number of Scans: 1024-4096 (due to the lower natural abundance of ¹³C)

Processing: Similar to ¹H NMR, the data undergoes Fourier transformation, phase correction,

and baseline correction. Chemical shifts are referenced to the solvent peak.

2D NMR Spectroscopy: A suite of 2D NMR experiments, including COSY (Correlation

Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear

Multiple Bond Correlation), are essential for assigning proton and carbon signals and

establishing the connectivity of the molecule.

Mass Spectrometry (MS)
Sample Preparation: A dilute solution of Okilactomycin is prepared in a suitable solvent (e.g.,

methanol, acetonitrile, or a mixture with water) typically in the low micromolar to nanomolar

concentration range. A small amount of an acid (e.g., formic acid) or a salt (e.g., sodium

acetate) may be added to promote ionization.

Instrumentation: High-resolution mass spectrometers, such as Time-of-Flight (TOF) or Orbitrap

instruments, coupled with an electrospray ionization (ESI) source are commonly used.
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High-Resolution Mass Spectrometry (HRMS):

Ionization Mode: Electrospray ionization (ESI) in positive ion mode is typically used to

generate protonated molecules ([M+H]⁺) or sodium adducts ([M+Na]⁺).

Mass Analyzer: The instrument is operated in high-resolution mode to achieve mass

accuracy of less than 5 ppm.

Data Acquisition: Full scan mass spectra are acquired over a relevant m/z range (e.g., 100-

1000).

Data Analysis: The accurate mass of the molecular ion is used to determine the elemental

composition using formula prediction software.

Visualizing the Analytical Workflow
The following diagram illustrates a typical workflow for the spectroscopic analysis of a natural

product like Okilactomycin, from the initial isolation to the final structure confirmation.
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Caption: Workflow for the spectroscopic analysis of Okilactomycin.
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This guide provides a foundational understanding of the key spectroscopic techniques and data

integral to the characterization of Okilactomycin. For researchers engaged in the study of this

and other complex natural products, a thorough and multi-faceted spectroscopic approach is

paramount for accurate and unambiguous structure elucidation.

To cite this document: BenchChem. [Spectroscopic Scrutiny of Okilactomycin: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677195#spectroscopic-analysis-of-okilactomycin-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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